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Compound of Interest

Compound Name: trans-3-Decene

CAS No.: 19150-21-1

Cat. No.: B095635

Get Quote

Core Directive:trans-3-Decene (CAS: 19150-21-1) is a C10 alkene characterized by its

flammability and aquatic toxicity.[1] Unlike saturated hydrocarbons, the internal double bond

presents specific reactivity concerns (peroxidation/polymerization) that dictate its waste stream

management.[2]

Critical Prohibition: Under no circumstances should trans-3-Decene be disposed of via

sanitary sewer systems. Its low water solubility (

mg/L) and low density (0.75 g/mL) cause phase separation, creating flammable vapor pockets
in plumbing traps.[2]

Chemical Profile & Waste Characterization
To ensure regulatory compliance and safety, verify these physical parameters against your

specific lot Certificate of Analysis (CoA).
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Parameter Value
Critical Implication for
Disposal

CAS Number 19150-21-1
Unique identifier for waste

manifests.

Flash Point ~45.5°C (114°F)

Classified as Ignitable (D001).

Must be stored in grounding-

capable containers.

Density 0.75 g/mL

Floats on water; forms surface

films that prevent oxygen

exchange in aquatic systems.

Boiling Point 167-169°C

Low volatility compared to

ether/acetone, but vapors still

accumulate in headspaces.[2]

Reactivity Alkene (Internal)

Susceptible to slow

peroxidation upon prolonged

air exposure; incompatible with

strong oxidizers.

RCRA Code D001
US EPA designation for

Ignitable Waste.[3]

Pre-Disposal: Segregation & Containerization
Strategy
The "Self-Validating" Protocol: Before adding trans-3-Decene to a waste container, perform a

Phase & pH Check.

Phase Check: Ensure the receiving waste stream is a single-phase organic layer. If an

aqueous layer is present, trans-3-Decene will float, potentially interfering with level sensors

in automated waste systems.[2]

pH Check: Ensure the waste stream is neutral (pH 6-8). Alkenes can undergo acid-catalyzed

hydration or polymerization in highly acidic waste streams, generating heat.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b095635/docs?utm_src=pdf-body#executive-summary-immediate-hazard-profile
https://www.benchchem.com/product/b095635/docs?utm_src=pdf-body#executive-summary-immediate-hazard-profile
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation Logic
trans-3-Decene must be segregated into the Non-Halogenated Organic stream. Commingling

with halogenated solvents (e.g., DCM, Chloroform) significantly increases disposal costs and

limits incineration options.[2]

Figure 1: Waste Stream Segregation Logic for Alkenes
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Detailed Disposal Workflows
Scenario A: Liquid Waste (Stock Solutions & Reaction
Mothers)

Container: High-Density Polyethylene (HDPE) or Safety-Coated Glass. Avoid standard LDPE

wash bottles for long-term storage as alkenes can cause swelling/softening over time.
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Labeling: Must read "Hazardous Waste - Flammable." List constituents: "trans-3-Decene,

[Other Solvents]."[2][4]

Procedure:

Ground the waste drum if transferring volumes >4L to prevent static discharge (Flash point

is 45.5°C, near the static threshold).

Pour using a funnel with a flame arrestor.

Leave 10% headspace for thermal expansion.

Cap tightly immediately.

Scenario B: Solid Waste (Contaminated Silica, Syringes,
PPE)[1]

Context: Silica gel chromatography often uses decene isomers. The residual solvent on silica

is a fire hazard.

Procedure:

Flash-evaporate bulk solvent from silica if possible (into a cold trap).

Transfer solid residue to a double-bagged polyethylene waste bag or a wide-mouth HDPE

drum.

Validation Step: If the solid waste emits a strong hydrocarbon odor, it must be treated as

"Solvent-Contaminated Solids" (RCRA rules apply) rather than standard trash.

Emergency Spill Response (Spill < 1L)
Causality: Alkenes are slippery and spread rapidly. The primary risk in a spill is not toxicity, but

fire and slip hazards.[2]
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Figure 2: Immediate Spill Response Workflow

Spill Detected 1. Eliminate Ignition
(Unplug hotplates, etc.)

2. PPE Assessment
(Nitrile Gloves + Goggles)

3. Containment
(Use Polypropylene Pads)

4. Disposal
(Seal in Bag -> Fume Hood)

Click to download full resolution via product page

Step-by-Step Cleanup:

Isolate: Evacuate the immediate area of non-essential personnel.

Extinguish: Remove all ignition sources. trans-3-Decene vapor is heavier than air and can

travel to distant sparks.

Absorb: Do not use sawdust (combustible). Use inert clay (vermiculite) or polypropylene

pads.

Clean: Wash the surface with a detergent solution to emulsify the remaining oily film; water

alone will be ineffective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL263454.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://wap.guidechem.com/dictionary/en/19150-21-1.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19150211&Mask=4
https://www.benchchem.com/product/b095635/docs#executive-summary-immediate-hazard-profile
https://www.benchchem.com/product/b095635/docs#executive-summary-immediate-hazard-profile
https://www.benchchem.com/product/b095635/docs#executive-summary-immediate-hazard-profile
https://www.benchchem.com/product/b095635/docs#executive-summary-immediate-hazard-profile
https://www.benchchem.com/product/b095635?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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